Cas no 17938-13-5 (1,4-Bis(trimethylsilyl)ethynylbenzene)

1,4-Bis(trimethylsilyl)ethynylbenzene structure

17938-13-5 structure

Product Name:1,4-Bis(trimethylsilyl)ethynylbenzene

CAS No:17938-13-5

Molecular Formula:C₁₆H₂₂Si₂

Molecular Weight:270.51688

MDL:MFCD00135433

CID:50926

PubChem ID:24869948

1,4-Bis(trimethylsilyl)ethynylbenzene Properties

Names and Identifiers

- 1,4-Bis[(trimethylsilyl)ethynyl]benzene
- 1,4-bis[2-(trimethylsilyl)ethynyl]Benzene
- trimethyl-[2-[4-(2-trimethylsilylethynyl)phenyl]ethynyl]silane
- TIMTEC-BB SBB009009
- 1,4-Bis(trimethylsilyl)ethynylubenzene
- Silane,(1,4-phenylenedi-2,1-ethynediyl)bis[trimethyl- (9CI)
- Silane,(p-phenylenediethynylene)bis[trimethyl- (6CI)
- 1,4-Bis[(trimethylsilyl)ethynyl]benzene,98%
- 1,4-Bis(trimethylsilyl)ethynylübenzene, 98%
- 1,4-BIS((TRIMETHYLSILYL)ETHYNYL)BENZENE 98%
- doi:10.14272/CMTMWEXUJQSPCA-UHFFFAOYSA-N
- Trimethyl((4-[(trimethylsilyl)ethynyl]phenyl)ethynyl)silane
- FT-0606807
- 17938-13-5
- J-503969
- [1,4-Phenylenedi(ethyne-2,1-diyl)]bis(trimethylsilane)
- 1,4-bis((triMethylsilyl)ethynyl)benzene
- trimethyl(2-{4-[2-(trimethylsilyl)ethynyl]phenyl}ethynyl)silane
- DTXSID50994107
- 1,4-bis(trimethylsilylethynyl)benzene
- Trimethyl((4-[(trimethylsilyl)ethynyl]phenyl)ethynyl)silane #
- 10.14272/CMTMWEXUJQSPCA-UHFFFAOYSA-N
- Benzene, 1,4-bis[2-(trimethylsilyl)ethynyl]-
- MFCD00135433
- InChI=1/C16H22Si2/c1-17(2,3)13-11-15-7-9-16(10-8-15)12-14-18(4,5)6/h7-10H,1-6H
- AS-66438
- AKOS015914329
- F78457
- 1,4-bis((trimethylsilylethynyl)benzene
- CS-0328482
- 73392-23-1
- (1,4-Phenylenedi-2,1-ethynediyl)bis(trimethylsilane)
- SY039660
- 1,4-Bis[(trimethylsilyl)ethynyl]benzene, 98%
- DA-17044
- +Expand
- MDL： MFCD00135433
- InChIKey： CMTMWEXUJQSPCA-UHFFFAOYSA-N
- Inchi： 1S/C16H22Si2/c1-17(2,3)13-11-15-7-9-16(10-8-15)12-14-18(4,5)6/h7-10H,1-6H3
- SMILES： C[Si](C)(C)C#CC1=CC=C(C=C1)C#C[Si](C)(C)C
- BRN： 2840618

Computed Properties

Exact Mass: 270.12600
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Rotatable Bond Count: 0
Monoisotopic Mass: 270.12600377g/mol
Heavy Atom Count: 18
Complexity: 358
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: nothing
Tautomer Count: nothing
Surface Charge: 0
Topological Polar Surface Area: 0Å²

Experimental Properties

LogP: 4.14440
PSA: 0.00000
Refractive Index: 1.505
Boiling Point: 292.1°Cat760mmHg
Melting Point: 121-123 °C (lit.)
Flash Point: 112.2°C
Color/Form: Uncertain
Solubility: Uncertain
Density: 0.92

1,4-Bis(trimethylsilyl)ethynylbenzene Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P0027FU-250mg	Benzene, 1,4-bis[2-(trimethylsilyl)ethynyl]-	17938-13-5	98%;RG	250mg	$31.00	2024-06-18
A2B Chem LLC	AB02154-250mg	1,4-Bis[(trimethylsilyl)ethynyl]benzene	17938-13-5	98%	250mg	$45.00
Aaron	AR0027O6-250mg	Benzene, 1,4-bis[2-(trimethylsilyl)ethynyl]-	17938-13-5	98%	250mg	$46.00
abcr	AB173011-1 g	1,4-Bis[(trimethylsilyl)ethynyl]benzene, 98%; .	17938-13-5	98%	1 g	€60.20	2023-07-20
eNovation Chemicals LLC	D763630-1g	Benzene, 1,4-bis[2-(trimethylsilyl)ethynyl]-	17938-13-5	98%	1g	$170	2022-09-08
Fluorochem	S02615-1g	1,4-Bis(trimethylsilylethynyl)benzene	17938-13-5	98%	1g	￡40.00	2022-02-28
TRC	B015815-2.5g	1,4-Bis[(trimethylsilyl)ethynyl]benzene	17938-13-5		2.5g	$ 195.00	2022-06-01
A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI	L09709-1g	1,4-Bis[(trimethylsilyl)ethynyl]benzene, 98%	17938-13-5	98%	1g	￥625.00	2023-03-01
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	SA03673-1g	1,4-Bis((trimethylsilyl)ethynyl)benzene	17938-13-5	98%	1g	¥418.0	2024-07-18
SHANG HAI SHAO YUAN SHI JI Co., Ltd.	J20_S02615-1g	1,4-Bis(trimethylsilylethynyl)benzene	17938-13-5	98%	1g	¥1980.00

1,4-Bis(trimethylsilyl)ethynylbenzene Synthesis

1,4-Bis(trimethylsilyl)ethynylbenzene Related Literature

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7. 3D-Printed OFETs of the 1,4-bis(3-phenylquinoxalin-2-yl)benzene-based polymer semiconductors

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17938-13-5 (1,4-Bis(trimethylsilyl)ethynylbenzene) Related Products

Recommended suppliers

Amadis Chemical Company Limited

(CAS:17938-13-5)1,4-Bis(trimethylsilyl)ethynylbenzene

Purity:99%/99%

Quantity:1g/5g

Price($):248.0/483.0